Cas no 2445784-82-5 (3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1))

• Product Name: 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)
• CAS No: 2445784-82-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5987212
• PubChem ID: 154832830
• Update Time: 2025-06-26

3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)
• 2,2-dimethylmorpholine-3-carboxylic acid hydrochloride
• 2445784-82-5
• AKOS040810057
• EN300-26974867
• 2,2-Dimethylmorpholine-3-carboxylic acid;hydrochloride
• Z4497435109

• Inchi： 1S/C7H13NO3.ClH/c1-7(2)5(6(9)10)8-3-4-11-7;/h5,8H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： RVJMYKCGTDJWFF-UHFFFAOYSA-N
• SMILES： C(C1NCCOC1(C)C)(=O)O.Cl

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)

Introduction to 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1), identified by the CAS number 2445784-82-5, represents a compound of considerable interest in the realm of pharmaceutical chemistry and biochemical research. This compound, characterized by its morpholine backbone and dimethyl substitution on the carboxylic acid moiety, has garnered attention due to its potential applications in drug development and molecular recognition studies. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile candidate for various biochemical assays and synthetic applications.

The structural uniqueness of 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) lies in its ability to interact with biological targets through multiple binding sites. The morpholine ring, known for its capability to mimic the piperidine scaffold found in many bioactive molecules, provides a favorable environment for hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators. Moreover, the dimethyl substitution on the carboxylic acid group introduces steric hindrance, which can fine-tune the binding affinity and selectivity of the compound toward specific biological targets.

In recent years, there has been a surge in research focused on developing novel pharmacophores that can modulate inflammatory pathways and neurological functions. 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) has been explored as a potential lead compound in this context. Studies have demonstrated its ability to interact with certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2), although with lower affinity compared to established non-steroidal anti-inflammatory drugs (NSAIDs). However, its unique structural features make it an attractive candidate for further optimization.

The hydrochloride salt form of this compound not only improves solubility but also enhances stability under various storage conditions. This is particularly important for pharmaceutical applications where long-term stability is critical. The salt form also facilitates easier formulation into solid dosage forms, such as tablets or capsules, which is a common requirement for therapeutic agents. These properties make 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) a promising candidate for further development into a commercial drug or an intermediate in more complex synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) with high accuracy. Molecular docking studies have revealed that this compound can bind to various protein targets with moderate affinity. For instance, it has been shown to interact with certain ion channels and receptors implicated in neurological disorders. These findings suggest that further exploration of this compound could lead to the discovery of novel therapeutic agents targeting these pathways.

The synthesis of 3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of a morpholine derivative followed by carboxylation and subsequent salt formation. Each step must be carefully optimized to ensure high yield and purity. Advances in catalytic methods have allowed for more efficient synthesis routes, reducing the environmental impact and cost associated with production.

In conclusion,3-Morpholinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) represents a significant compound in modern chemical research with potential applications spanning from drug development to biochemical assays. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and synthetic methodologies,3-Morpholinecarboxylic acid, hydrochloride (1:1) will undoubtedly play a crucial role in advancing our understanding of biological processes and developing innovative treatments for various diseases.